Cas no 2640960-40-1 (N-(1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperidin-3-yl)cyclopropanesulfonamide)

• Product Name: N-(1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperidin-3-yl)cyclopropanesulfonamide
• CAS No: 2640960-40-1
• MF: C₁₅H₂₁N₅O₂S
• MW: 335.42454123497
• CID: 5317398
• PubChem ID: 155800384
• Update Time: 2025-07-20

N-(1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperidin-3-yl)cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS040723770
• F6752-3274
• N-(1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperidin-3-yl)cyclopropanesulfonamide
• 2640960-40-1
• N-[1-(2-Methylpyrazolo[1,5-a]pyrazin-4-yl)-3-piperidinyl]cyclopropanesulfonamide

• Inchi： 1S/C15H21N5O2S/c1-11-9-14-15(16-6-8-20(14)17-11)19-7-2-3-12(10-19)18-23(21,22)13-4-5-13/h6,8-9,12-13,18H,2-5,7,10H2,1H3
• InChI Key： AVQNNNAGWUMJCV-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCCN(C3=NC=CN4N=C(C)C=C34)C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 335.14159610g/mol
• Monoisotopic Mass: 335.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.56±0.20(Predicted)

Additional information on N-(1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperidin-3-yl)cyclopropanesulfonamide

Research Brief on N-(1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperidin-3-yl)cyclopropanesulfonamide (CAS: 2640960-40-1)

N-(1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperidin-3-yl)cyclopropanesulfonamide (CAS: 2640960-40-1) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazolo[1,5-a]pyrazine core and cyclopropanesulfonamide moiety, has demonstrated promising pharmacological properties, particularly in the modulation of specific protein-protein interactions and enzymatic activities. Recent studies have explored its potential as a therapeutic agent in various disease models, including oncology and inflammatory disorders.

The synthesis and structural optimization of N-(1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperidin-3-yl)cyclopropanesulfonamide have been detailed in several recent publications. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional conformation and binding affinity to target proteins. These structural insights have been instrumental in understanding the compound's mechanism of action and its selectivity towards specific biological pathways.

In preclinical studies, N-(1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperidin-3-yl)cyclopropanesulfonamide has shown potent inhibitory effects on key signaling pathways implicated in cancer progression. For instance, it has been reported to selectively inhibit the activity of certain kinases involved in cell proliferation and survival. These findings have spurred further investigations into its potential as a targeted therapy for malignancies with limited treatment options. Additionally, its favorable pharmacokinetic profile, including oral bioavailability and metabolic stability, enhances its translational potential.

Beyond oncology, recent research has also explored the anti-inflammatory properties of this compound. In vitro and in vivo studies have demonstrated its ability to modulate cytokine production and immune cell activation, suggesting potential applications in autoimmune diseases and chronic inflammatory conditions. The compound's dual functionality in targeting both proliferative and inflammatory pathways positions it as a versatile candidate for multi-faceted therapeutic interventions.

Despite these promising findings, challenges remain in the clinical development of N-(1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperidin-3-yl)cyclopropanesulfonamide. Issues such as off-target effects, dose-limiting toxicities, and resistance mechanisms need to be addressed through further optimization and comprehensive safety assessments. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, N-(1-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperidin-3-yl)cyclopropanesulfonamide represents a compelling example of how rational drug design and chemical biology can converge to yield innovative therapeutic candidates. Its unique structural features and broad pharmacological activities underscore its potential to address unmet medical needs. Continued research and clinical validation will be critical in realizing its full therapeutic promise.